4-Ferrocenyl-4-oxobutyric Acid
4-Ferrocenyl-4-oxobutyric Acid
Brand Name:
Vulcanchem
CAS No.:
1291-72-1
VCID:
VC0074013
InChI:
InChI=1S/C9H9O3.C5H5.Fe/c10-8(5-6-9(11)12)7-3-1-2-4-7;1-2-4-5-3-1;/h1-4H,5-6H2,(H,11,12);1-5H;/q2*-1;+2
SMILES:
[CH-]1C=CC=C1.C1=C[C-](C=C1)C(=O)CCC(=O)O.[Fe+2]
Molecular Formula:
C14H14FeO3
Molecular Weight:
286.1 g/mol
4-Ferrocenyl-4-oxobutyric Acid
CAS No.: 1291-72-1
Main Products
VCID: VC0074013
Molecular Formula: C14H14FeO3
Molecular Weight: 286.1 g/mol
| CAS No. | 1291-72-1 |
|---|---|
| Product Name | 4-Ferrocenyl-4-oxobutyric Acid |
| Molecular Formula | C14H14FeO3 |
| Molecular Weight | 286.1 g/mol |
| IUPAC Name | cyclopenta-1,3-diene;4-cyclopenta-2,4-dien-1-yl-4-oxobutanoic acid;iron(2+) |
| Standard InChI | InChI=1S/C9H9O3.C5H5.Fe/c10-8(5-6-9(11)12)7-3-1-2-4-7;1-2-4-5-3-1;/h1-4H,5-6H2,(H,11,12);1-5H;/q2*-1;+2 |
| Standard InChIKey | MDOULRXCUYIYSM-UHFFFAOYSA-N |
| Isomeric SMILES | [CH-]1C=CC=C1.C1=C[C-](C=C1)C(=O)CCC(=O)O.[Fe+2] |
| SMILES | [CH-]1C=CC=C1.C1=C[C-](C=C1)C(=O)CCC(=O)O.[Fe+2] |
| Canonical SMILES | [CH-]1C=CC=C1.C1=C[C-](C=C1)C(=O)CCC(=O)O.[Fe+2] |
| PubChem Compound | 15265839 |
| Last Modified | Nov 11 2021 |
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